N-(2,5-dichlorophenyl)-2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H15Cl2N5O2S/c1-2-26-15-6-4-3-5-14(15)24-17(21-22-23-24)27-10-16(25)20-13-9-11(18)7-8-12(13)19/h3-9H,2,10H2,1H3,(H,20,25)
• InChI Key: OEQOVMSHKSLXDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=NN=N2)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5O2S
• Molecular Weight: 424.3 g/mol

Description

N-(2,5-dichlorophenyl)-2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetamide (DTPSA) is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Design and Synthesis for Therapeutic Potential

N-(2,5-dichlorophenyl)-2-[1-(2-ethoxyphenyl)tetrazol-5-yl]sulfanylacetamide and its analogs have been investigated for their therapeutic potential, particularly in the realm of inhibiting specific enzymes or pathways involved in disease progression. For example, analogs have been synthesized to target kidney-type glutaminase (GLS), a therapeutic approach for cancer treatment. These analogs, through structure-activity relationship (SAR) studies, aim to retain potency while improving drug-like properties such as solubility. One analog demonstrated similar potency and better solubility than its predecessor, BPTES, and showed efficacy in attenuating the growth of human lymphoma B cells both in vitro and in vivo (Shukla et al., 2012).

Antimicrobial and Enzyme Inhibition Activities

N-substituted analogs of similar compounds have shown potential anti-bacterial agents against both gram-negative and gram-positive bacteria and moderate inhibitors of α-chymotrypsin enzyme. The synthesis route typically involves multiple steps, starting from a precursor like 4-chlorophenoxyacetic acid, leading to derivatives that exhibit significant bioactivity. This systematic approach has led to compounds with excellent antibacterial activity and moderate anti-enzymatic potential, highlighting their potential in addressing antimicrobial resistance (Siddiqui et al., 2014).

Anticancer Properties

The pharmacophore hybridization approach has been utilized to design drug-like small molecules with anticancer properties. A novel compound synthesized through this approach demonstrated significant anticancer activity in vitro, following the National Cancer Institute's "60 lines screening" protocol. This compound is a part of a broader effort to create more effective cancer treatments by combining different bioactive moieties into a single molecule, thereby enhancing therapeutic efficacy (Yushyn et al., 2022).